Cas no 58759-26-5 (2-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine)

• Product Name: 2-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine
• CAS No: 58759-26-5
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• MDL: MFCD00547705
• CID: 380191
• PubChem ID: 704942
• Update Time: 2025-04-19

2-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,N2-(2-methylphenyl)-
• 2-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine
• N-O-TOLYL-[1,3,5]TRIAZINE-2,4-DIAMINE
• 1,3,5-triazine-2,4-diamine, N~2~-(2-methylphenyl)-
• 2-Amino-4-(2-methylphenylamino)-1,3,5-triazine
• N-(4-amino-1,3,5-triazin-2-yl)-N-(2-methylphenyl)amine
• SB73509
• EN300-06645
• N2-(o-Tolyl)-1,3,5-triazine-2,4-diamine
• Z56791580
• SCHEMBL2493802
• CS-0220432
• 58759-26-5
• SMR000291148
• Oprea1_190496
• DTXSID50351615
• CCG-244724
• N2-(2-methylphenyl)-1,3,5-triazine-2,4-diamine
• HMS2740C23
• AKOS000630905
• MLS000718880
• CHEMBL1539891

• MDL： MFCD00547705
• Inchi： 1S/C10H11N5/c1-7-4-2-3-5-8(7)14-10-13-6-12-9(11)15-10/h2-6H,1H3,(H3,11,12,13,14,15)
• InChI Key： VPTQIRCDUIAJTD-UHFFFAOYSA-N
• SMILES： N(C1N=CN=C(N)N=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 201.10163
• Monoisotopic Mass: 201.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.309
• Boiling Point: 429°Cat760mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.693
• PSA: 76.72